1-Tert-butyl-3-[[(2-chlorophenyl)-oxomethyl]amino]thiourea

• Molecular Formula: C12H16ClN3OS
• Molecular Weight: 285.79 g/mol
• IUPAC Name: 1-tert-butyl-3-[(2-chlorobenzoyl)amino]thiourea
• InChI: InChI=1S/C12H16ClN3OS/c1-12(2,3)14-11(18)16-15-10(17)8-6-4-5-7-9(8)13/h4-7H,1-3H3,(H,15,17)(H2,14,16,18)
• InChI Key: WBWZXEJWTHZRLM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=S)NNC(=O)C1=CC=CC=C1Cl

Description

1-tert-butyl-3-[[(2-chlorophenyl)-oxomethyl]amino]thiourea is a carbonyl compound and an organohalogen compound.

Scientific Research Applications

• Catalysis of Michael Reactions : Thioureas based on tert-butyl esters of natural amino acids, including derivatives related to 1-Tert-butyl-3-[[(2-chlorophenyl)-oxomethyl]amino]thiourea, have been used as organocatalysts in Michael additions. These catalysts have demonstrated high enantioselectivity in facilitating reactions between nitroolefins and ketones, leading to products like trans-β-nitrostyrene and acetone with high yields and enantioselectivities (Kokotos & Kokotos, 2009). Another study found that primary amine-thioureas based on tert-butyl esters of α-amino acids were highly efficient for challenging Michael reactions, offering a promising pathway for the synthesis of compounds like (S)-baclofen, (R)-baclofen, and (S)-phenibut (Tsakos et al., 2012).

• Cross-Dehydrogenative Coupling : Thiourea-catalyzed cross-dehydrogenative coupling of C(sp3)–H with diethyl phosphite has been explored using tert-butyl peroxide. This method expands the application of H-bond donors and provides access to α-amino phosphonic derivatives, which are biologically significant (Gu et al., 2016).

• Continuous-Flow Synthesis : Thiourea derivatives are involved in the continuous-flow synthesis of key intermediates for fungicides. For instance, thiourea-based resin aids in the palladium-catalyzed high-temperature Suzuki-Miyaura cross-coupling, a crucial step in the synthesis of compounds like 2-amino-4'-chlorobiphenyl (Glasnov & Kappe, 2010).

• Metal-free Synthesis of 2-Aminothioazoles : An innovative oxidative system utilizing tert-butyl hydroperoxide has been employed for the metal-free synthesis of 2-aminothioazoles from active methylene ketone derivatives and thiourea. This process, involving oxidative cyclization and condensation reactions, represents a significant advancement in the synthesis of substituted 2-aminothioazoles (Sun et al., 2018).

• Enzyme Inhibition and Mercury Sensing : Unsymmetrical thiourea derivatives have been synthesized and tested for their anti-cholinesterase activity and as sensing probes for mercury detection. Compounds like 1-(3-chlorophenyl)-3-cyclohexylthiourea demonstrated significant enzyme inhibition and sensitivity in fluorescence studies, highlighting the potential of thiourea derivatives in enzyme inhibition and mercury sensing applications (Rahman et al., 2021).

• Synthesis of Thiourea Herbicides : Compounds like 5-tert-butyl-1-cinnamoylthiobiuret, structurally related to 1-Tert-butyl-3-[[(2-chlorophenyl)-oxomethyl]amino]thiourea, have been studied for their potential as thiourea herbicides. The crystal structure of these compounds reveals significant intra and intermolecular hydrogen bonding, a characteristic that could be vital in their biological activity (Xue et al., 2006).